Ethyl 5-amino-1-(2,3-dimethylphenyl)-1H-pyrazole-3-carboxylate

• IUPAC Name: ethyl 5-amino-1-(2,3-dimethylphenyl)pyrazole-3-carboxylate
• InChI: InChI=1S/C14H17N3O2/c1-4-19-14(18)11-8-13(15)17(16-11)12-7-5-6-9(2)10(12)3/h5-8H,4,15H2,1-3H3
• InChI Key: MKEQZEOOGGJLDG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=C1)N)C2=CC=CC(=C2C)C
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol

Description

Ethyl 5-amino-1-(2,3-dimethylphenyl)-1H-pyrazole-3-carboxylate, also known as EDAPC, is a synthetic compound that has been studied for its potential applications in scientific research. This compound has a unique chemical structure and is composed of five different elements: carbon, hydrogen, nitrogen, oxygen, and ethyl. EDAPC is a member of the pyrazole family and has been used as an intermediate for the synthesis of other compounds. It is also used as a starting material in the synthesis of several pharmaceuticals and agrochemicals.

Scientific Research Applications

Antimicrobial and Anticancer Agents Research has developed various derivatives from ethyl 5-amino-1-(2,3-dimethylphenyl)-1H-pyrazole-3-carboxylate, demonstrating significant potential as antimicrobial and anticancer agents. Novel pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives have been synthesized and shown to exhibit higher anticancer activity compared to the reference drug doxorubicin in some cases. These compounds also displayed good to excellent antimicrobial activity, highlighting their potential in medical applications (Hafez, El-Gazzar, & Al-Hussain, 2016).

Heterocyclic Compound Synthesis The compound has been used in the selective synthesis of partially hydrogenated pyrazolo[3,4-b]pyridin-3-ones, showcasing its versatility in generating ethyl 3-oxo-1,2-dihydro-pyrazolo[3,4-b]pyridine-1-carboxylates through cyclocondensation with 1,3-dicarbonyl compounds or their equivalents. This process emphasizes the compound's role in facilitating the preparation of novel heterocyclic structures (Lebedˈ et al., 2012).

Fungicidal and Plant Growth Regulation Ethyl 5-amino-1-[(5′-methyl-1′-t-butyl-4′-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate, a derivative of the main compound, has shown fungicidal and plant growth regulation activities. This underlines its potential in agricultural applications, indicating that such compounds can be beneficial beyond pharmaceutical uses (Minga, 2005).

Corrosion Inhibition Derivatives of this compound have been explored as corrosion inhibitors for mild steel, crucial for industrial pickling processes. This novel application demonstrates the compound's versatility, contributing to the development of more efficient and eco-friendly corrosion inhibition strategies. One derivative showed a high efficiency of 98.8% at a specific concentration, emphasizing its effectiveness in protecting metal surfaces against corrosion (Dohare et al., 2017).